Cas no 522628-61-1 (1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-)
1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-
- 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile, 2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-
-
- Inchi: 1S/C17H12F3N3O2/c1-25-12-7-5-11(6-8-12)16(17(18,19)20)22-15(24)13(10-21)14-4-2-3-9-23(14)16/h2-9H,1H3,(H,22,24)
- InChI Key: TYJWUMUAIQBZTE-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)(C(F)(F)F)NC(=O)C(C#N)=C2C=CC=CN12
Computed Properties
- Exact Mass: 347.08826
Experimental Properties
- PSA: 65.36
1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26614803-0.05g |
1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-1H,2H,3H-pyrido[1,2-c]pyrimidine-4-carbonitrile |
522628-61-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-
Comprehensive Guide to 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- (CAS No. 522628-61-1)
1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- (CAS No. 522628-61-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrido[1,2-c]pyrimidine family, which is known for its diverse biological activities and applications in drug discovery. The presence of the trifluoromethyl and methoxyphenyl groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The molecular structure of 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- features a fused bicyclic system, combining a pyridine and pyrimidine ring. This unique architecture contributes to its stability and versatility in chemical reactions. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted drug development for diseases like cancer and inflammatory disorders.
In recent years, the demand for fluorinated heterocycles like 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The trifluoromethyl group in this compound is a key feature, as fluorinated compounds are increasingly sought after in medicinal chemistry. This trend is reflected in the growing number of publications and patents focusing on trifluoromethyl-substituted pyridopyrimidines.
From a synthetic perspective, 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- can be prepared through multi-step organic transformations, including cyclization and functional group modifications. Its carbonitrile moiety offers additional opportunities for derivatization, making it a versatile building block for further chemical exploration. Researchers often inquire about the synthetic routes and purification methods for this compound, highlighting its importance in modern organic synthesis.
The compound's potential applications extend beyond pharmaceuticals. In material science, pyrido[1,2-c]pyrimidine derivatives have shown promise as organic semiconductors or light-emitting materials, aligning with the global push for sustainable electronics. This dual applicability in life sciences and advanced materials makes CAS No. 522628-61-1 a compound of significant interdisciplinary interest.
Analytical characterization of 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Many scientists search for detailed spectroscopic data and characterization protocols when working with this molecule.
In the context of drug discovery, the pyrido[1,2-c]pyrimidine scaffold has gained attention for its ability to interact with various biological targets. The specific substitution pattern in CAS 522628-61-1 suggests potential activity against protein kinases or G-protein-coupled receptors, though detailed pharmacological studies would be needed to confirm these possibilities. This aligns with current pharmaceutical research trends focusing on small molecule therapeutics for precision medicine.
From a commercial perspective, 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- is available through specialty chemical suppliers, typically in milligram to gram quantities for research purposes. The compound's price and availability fluctuate based on market demand and synthetic complexity. Researchers often search for reliable suppliers and bulk synthesis options when planning their experiments with this material.
Safety considerations for handling 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile derivatives follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. The scientific community continues to emphasize green chemistry principles in the synthesis and use of such specialized intermediates.
Future research directions for CAS No. 522628-61-1 may include exploration of its biological activity profile, development of more efficient synthetic routes, and investigation of its potential in catalysis or material science applications. The compound's unique structural features position it as an interesting subject for continued investigation across multiple scientific disciplines.
In conclusion, 1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)- represents a valuable chemical entity with diverse potential applications. Its complex structure and functional group arrangement make it a compelling subject for researchers in medicinal chemistry, organic synthesis, and materials science. As the scientific community continues to explore heterocyclic compounds with fluorine substituents, this particular molecule is likely to remain relevant in cutting-edge chemical research.
522628-61-1 (1H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,2,3-dihydro-1-(4-methoxyphenyl)-3-oxo-1-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)